molecular formula C10H12O2 B8640408 [2-(Ethenyloxy)ethoxy]benzene CAS No. 18370-86-0

[2-(Ethenyloxy)ethoxy]benzene

Cat. No. B8640408
CAS RN: 18370-86-0
M. Wt: 164.20 g/mol
InChI Key: LMINVPVFKAFJAZ-UHFFFAOYSA-N
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Description

[2-(Ethenyloxy)ethoxy]benzene is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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properties

CAS RN

18370-86-0

Molecular Formula

C10H12O2

Molecular Weight

164.20 g/mol

IUPAC Name

2-ethenoxyethoxybenzene

InChI

InChI=1S/C10H12O2/c1-2-11-8-9-12-10-6-4-3-5-7-10/h2-7H,1,8-9H2

InChI Key

LMINVPVFKAFJAZ-UHFFFAOYSA-N

Canonical SMILES

C=COCCOC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound phenoxyethylvinylether is prepared by reacting chloroethylvinylether with sodium phenate, followed by polymerization in dichloromethane initiated with TiCl4 at -10° C. By reacting 8.2 g of the polymer with 9.8 g of phenyliodosotoluene sulfonate in 40 mL of a mixture of an equal volume of acetic acid and dichloromethane. A polyiodonium is obtained which is precipitated with ether. The ionic exchange reaction is carried similarly to that of example 3 between 12 g of polymer and 7 g of sodium bis(trifluoromethanesulfonyl)imide. After precipitation and washing with water, there is obtained a sticky mass which is used in a 50% solution of methylethylketone.
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